Cas no 176963-99-8 (Morpholine,4-[[2-butyl-1-[(4-methoxyphenyl)methyl]-1H-benzimidazol-6-yl]sulfonyl]-)
176963-99-8 structure
Product Name:Morpholine,4-[[2-butyl-1-[(4-methoxyphenyl)methyl]-1H-benzimidazol-6-yl]sulfonyl]-
CAS No:176963-99-8
MF:C23H29N3O4S
MW:443.559064626694
CID:1363095
Update Time:2024-08-14
Morpholine,4-[[2-butyl-1-[(4-methoxyphenyl)methyl]-1H-benzimidazol-6-yl]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Morpholine,4-[[2-butyl-1-[(4-methoxyphenyl)methyl]-1H-benzimidazol-6-yl]sulfonyl]-
- 1H-Benzimidazole, 2-butyl-1-[(4-methoxyphenyl)methyl]-6-(4-morpholinylsulfonyl)-
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- Inchi: 1S/C23H29N3O4S/c1-3-4-5-23-24-21-11-10-20(31(27,28)25-12-14-30-15-13-25)16-22(21)26(23)17-18-6-8-19(29-2)9-7-18/h6-11,16H,3-5,12-15,17H2,1-2H3
- InChI Key: VWWIBZWZALTQKI-UHFFFAOYSA-N
- SMILES: C1(CCCC)N(CC2=CC=C(OC)C=C2)C2=CC(S(N3CCOCC3)(=O)=O)=CC=C2N=1
Computed Properties
- Exact Mass: 443.18807
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 659.1±65.0 °C(Predicted)
- PSA: 73.66
- pka: 4.35±0.10(Predicted)
Morpholine,4-[[2-butyl-1-[(4-methoxyphenyl)methyl]-1H-benzimidazol-6-yl]sulfonyl]- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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